(S)-2-Amino-3-(quinolin-2-yl)propanoicacidhydrochloride

• IUPAC Name: (2S)-2-amino-3-quinolin-2-ylpropanoic acid;hydrochloride
• InChI: InChI=1S/C12H12N2O2.ClH/c13-10(12(15)16)7-9-6-5-8-3-1-2-4-11(8)14-9;/h1-6,10H,7,13H2,(H,15,16);1H/t10-;/m0./s1
• InChI Key: FXQMKKMNLQZEMJ-PPHPATTJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)CC(C(=O)O)N.Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)C[C@@H](C(=O)O)N.Cl
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol
• CAS No.: 1087751-63-0

Description

“(S)-2-Amino-3-(quinolin-2-yl)propanoic acid hydrochloride” is a derivative of quinoline, which is an aromatic nitrogen-containing heterocyclic compound. It has a molecular formula of C9H7N. Being a weak tertiary base, it forms salts with acids and exhibits reactions similar to benzene and pyridine.

Synthesis Analysis

The synthesis of quinoline derivatives has been achieved through various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis. Transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

Quinoline displays different tautomeric forms between the carbonyl groups, CH2-3 and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

Quinoline participates in both electrophilic and nucleophilic substitution reactions. It has been generally synthesized by various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis.

Physical and Chemical Properties Analysis

Quinoline is an aromatic nitrogen-containing heterocyclic compound having a molecular formula of C9H7N, and the molecular weight is 129.16. Being a weak tertiary base, it forms salts with acids and exhibits reactions similar to benzene and pyridine.

Scientific Research Applications

Analytical Methods for Quality Control

Research has been conducted on the analytical methods necessary for quality control of active pharmaceutical ingredients (APIs) among derivatives of 4-oxoquinoline-3-propanoic acids, which share molecular similarities with fluoroquinolone antibiotics. This study highlights the importance of incorporating 13C NMR-spectroscopy to solve the tautomeric forms of these compounds, emphasizing the potential of (S)-2-Amino-3-(quinolin-2-yl)propanoic acid hydrochloride derivatives in developing antimicrobial drugs (Zubkov et al., 2016).

Synthesis and Biological Activity Prediction

Further research has been dedicated to synthesizing new amides of 3-alkyl carboxylic acids of quinolin-4-ones to extend the molecular diversity of these compounds. The synthesis processes and the in silico prediction of their biological activities suggest the potential of these derivatives in contributing to the medicinal chemistry field (Ruschak et al., 2016).

Antimicrobial and Anti-Inflammatory Properties

The antimicrobial and anti-inflammatory properties of novel substituted quinolones have been explored, with some derivatives showing promising results in vitro and in vivo. This research indicates the therapeutic potential of these compounds in treating infections and inflammatory conditions (Kumar et al., 2014).

Interactions with Amino and Carboxylic Acids

Studies have also investigated the interactions between various quinoline derivatives and amino acids, carboxylic acids, and mineral acids. These interactions are crucial for understanding the binding affinities and potential biological activities of these compounds, providing insights into their applications in drug development and other scientific fields (Kalita et al., 2011).

Cytotoxic Activity

Research on the cytotoxic activity of quinoline derivatives, including their phytotoxic effects, contributes to our understanding of their biological impact and potential applications in agriculture and medicine. These studies highlight the structure-action relationships and the effects of different derivatives on cell growth and viability (Kozyr et al., 2022).

Future Directions

Quinoline and its derivatives form an important class of heterocyclic compounds for new drug development. Numerous synthetic routes have been developed for the synthesis of quinoline and its derivatives due to its wide range of biological and pharmacological activities. This suggests that there is a significant potential for future research and development in this area.